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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of Sulfo-Cy5-Maleimide, a key reagent in bioconjugation and
fluorescence-based assays. This document details its chemical characteristics, provides
protocols for its use in labeling biomolecules, and illustrates key processes through structural
and workflow diagrams.

Core Chemical Properties

Sulfo-Cy5-Maleimide is a water-soluble, far-red fluorescent dye engineered for the selective
labeling of sulfhydryl groups in proteins, peptides, and other thiol-containing molecules.[1][2][3]
The presence of sulfonate groups enhances its hydrophilicity, making it particularly suitable for
labeling sensitive proteins in aqueous environments.[3][4][5] Its fluorescence emission in the
far-red spectrum is advantageous due to the low autofluorescence of biological specimens in
this region.[1][2]

Quantitative Data Summary
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The following table summarizes the key quantitative properties of Sulfo-Cy5-Maleimide,
compiled from various suppliers.

Property Value References
Molecular Formula C38Ha3KN40oS:2 [3161[7]
Molecular Weight ~803.00 - 872.26 g/mol [11[31[61[7]
Excitation Maximum (Aex) 646 - 648 nm [11061[7]
Emission Maximum (Aem) 662 - 671 nm (116171
Extinction Coefficient ~250,000 - 271,000 cm~—tM—1 [1][6]1[7]
Fluorescence Quantum Yield ~0.2-0.28 [61[7]
Solubility Water, DMSO, DMF (11161171
Purity > 95% [61[7]

Chemical Structure and Reaction Mechanism

The structure of Sulfo-Cy5-Maleimide consists of a cyanine dye core, which is responsible for
its fluorescent properties, linked to a maleimide group. The maleimide is a thiol-reactive
functional group that specifically and efficiently reacts with the sulfhydryl group of cysteine
residues to form a stable thioether bond.[1][2][8]

Chemical structure of Sulfo-Cy5-Maleimide.

The reaction between the maleimide group of Sulfo-Cy5 and a thiol group from a biomolecule
Is a Michael addition. This reaction is most efficient at a pH range of 6.5-7.5.[8]

Thiol-Maleimide Conjugation Reaction
Sulfo-Cy5-Maleimide +
pH 6.5-7.5 Sulfo-Cy5-Protein Conjugate (Thioether Bond)
Protein-SH (Thiol)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://axispharm.com/product/sulfo-cyanine5-maleimide/
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://axispharm.com/product/sulfo-cyanine5-maleimide/
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://vectorlabs.com/products/sulfo-cy5-maleimide/
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Reaction of Sulfo-Cy5-Maleimide with a thiol group.

Experimental Protocols

The following is a generalized protocol for the labeling of proteins with Sulfo-Cy5-Maleimide.
Optimization may be required for specific proteins and applications.

Protein Preparation and Disulfide Reduction

o Prepare Protein Solution: Dissolve the protein to be labeled in a degassed buffer at a pH of
7.0-7.5.[9] Suitable buffers include PBS, Tris, or HEPES, ensuring they do not contain thiols.
[9] A typical protein concentration is 1-10 mg/mL.[9]

» Reduce Disulfide Bonds (Optional): If the protein contains disulfide bonds that need to be
labeled, they must first be reduced. Add a 10-100 fold molar excess of a reducing agent like
TCEP (tris(2-carboxyethyl)phosphine) to the protein solution. Incubate for 20-30 minutes at
room temperature. If using DTT (dithiothreitol), it must be removed before adding the
maleimide dye.

Labeling Reaction

e Prepare Dye Stock Solution: Prepare a 10 mM stock solution of Sulfo-Cy5-Maleimide in
anhydrous DMSO or DMF.

o Conjugation: Add the dye stock solution to the protein solution. A molar ratio of 10:1 to 20:1
(dye:protein) is a common starting point, but this should be optimized.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at
4°C, protected from light.[10][11]

Purification of the Conjugate

After the labeling reaction, it is crucial to remove the unreacted dye. This can be achieved
through several methods:
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o Gel Filtration/Size Exclusion Chromatography: This is a common method to separate the
larger labeled protein from the smaller, unreacted dye molecules.[4][12]

» Dialysis: Effective for water-soluble dyes like Sulfo-Cy5-Maleimide.[4][9]
¢ Spin Columns: Convenient for small-scale purifications.[4]

Experimental Workflow

Protein Labeling Workflow with Sulfo-Cy5-Maleimide
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General workflow for protein labeling.

Applications in Research and Development

The specific reactivity of Sulfo-Cy5-Maleimide with thiols, combined with its favorable
spectroscopic properties, makes it a valuable tool in various applications:
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o Fluorescence Microscopy: For visualizing and tracking proteins within cells and tissues.[3]
o Flow Cytometry: For the identification and sorting of labeled cells.[3]

o Protein Labeling: To create fluorescently tagged proteins for use in immunoassays, western
blotting, and other biochemical analyses.[3]

¢ In Vivo Imaging: The far-red emission of Cy5 allows for deeper tissue penetration and
reduced background, making it suitable for small animal imaging studies.[13]

Storage and Handling

For optimal stability, Sulfo-Cy5-Maleimide should be stored at -20°C in the dark and
desiccated.[3][4][7] When stored correctly, it is stable for at least 24 months.[4] Stock solutions
in anhydrous DMSO or DMF can be stored at -20°C for up to one month. Avoid prolonged
exposure to light.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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